Cas no 55123-01-8 ((2S)-2-(propan-2-yl)oxirane)

• Product Name: (2S)-2-(propan-2-yl)oxirane
• CAS No: 55123-01-8
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00067117
• CID: 56704
• PubChem ID: 7577875
• Update Time: 2025-04-18

(2S)-2-(propan-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (S)-Isopropyloxirane
• (2S)-2-(1-Methylethyl)oxirane
• (2S)-2-Isopropyloxirane
• (2S)-2-(propan-2-yl)oxirane
• 55123-01-8
• (S)-2-ISOPROPYLOXIRANE
• EN300-1845123
• (S)-(+)-1,2-epoxy-3-methylbutane
• (2S)-2-propan-2-yloxirane
• REYZXWIIUPKFTI-RXMQYKEDSA-N
• AT11292
• AKOS006273836
• (S)-(+)-1,2-epoxy-3-methyl-butane
• DB-258282

• MDL： MFCD00067117
• Inchi： 1S/C5H10O/c1-4(2)5-3-6-5/h4-5H,3H2,1-2H3/t5-/m1/s1
• InChI Key： REYZXWIIUPKFTI-RXMQYKEDSA-N
• SMILES： O1C[C@@H]1C(C)C

Computed Properties

• Exact Mass: 86.0732
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 49.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.893
• Boiling Point: 75 ºC
• Flash Point: -8 ºC
• PSA: 12.53